Cas no 56912-83-5 (16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-)
56912-83-5 structure
Product Name:16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
CAS No:56912-83-5
MF:C16H25N
MW:231.376404523849
CID:946121
PubChem ID:5319970
Update Time:2025-04-19
16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
- 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene,3-methyl-
- 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene
- 56912-83-5
- IMNKABOILQOFDL-UHFFFAOYSA-N
- 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene
-
- Inchi: 1S/C16H25N/c1-14-9-6-4-2-3-5-7-10-15-11-8-12-16(13-14)17-15/h8,11-12,14H,2-7,9-10,13H2,1H3
- InChI Key: IMNKABOILQOFDL-UHFFFAOYSA-N
- SMILES: N1C2=CC=CC=1CC(C)CCCCCCCC2
Computed Properties
- Exact Mass: 231.198699802g/mol
- Monoisotopic Mass: 231.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 12.9Ų
16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
56912-83-5 (16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-) Related Products
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